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Compound of Interest

Compound Name: 1,6-Diiodohexane

Cat. No.: B103822

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,6-
diiodohexane, specifically its boiling point and density. The information herein is curated for
professionals in research and development who require precise and reliable data for
experimental design, process development, and quality control. This document includes a
summary of quantitative data, detailed experimental protocols for the determination of these
properties, and a workflow visualization for boiling point measurement under reduced pressure.

Quantitative Data Summary

The physical properties of 1,6-diiodohexane are critical for its application in various chemical
syntheses. The following table summarizes its boiling point and density as reported in the

literature.
Physical Property Value Conditions
Boiling Point 141-142 °C at 10 mmHg[1][2]
123-128 °C at 4 mmHg[3]
Density 2.05 g/mL at 25 °C[1][2]

Experimental Protocols
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The following sections detail the methodologies for the experimental determination of the
boiling point and density of liquid compounds such as 1,6-diiodohexane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds that may decompose at their atmospheric boiling point, the
determination is performed under reduced pressure (vacuum).

Principle: By reducing the pressure above the liquid, the boiling point is lowered.[4] A vacuum
distillation apparatus is used to control the pressure and measure the temperature at which the
liquid boils.

Apparatus:

e Round-bottom flask

« Stir bar or boiling chips
o Claisen adapter

o Thermometer with appropriate range
e Condenser

e Vacuum adapter

¢ Receiving flask

e Heating mantle

e Vacuum pump

e Manometer
Procedure:

o Assembly: Assemble the vacuum distillation apparatus. Ensure all glassware is free of
cracks and all joints are properly sealed with vacuum grease.
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o Sample Preparation: Place a small volume of 1,6-diiodohexane and a stir bar or boiling
chips into the round-bottom flask.

e System Evacuation: Connect the apparatus to a vacuum pump and slowly evacuate the
system to the desired pressure (e.g., 10 mmHg), monitored by a manometer.

» Heating: Begin heating the sample gently using a heating mantle.

o Equilibrium: Observe the temperature as the liquid begins to boil and a steady reflux is
established in the condenser. The temperature at which the vapor and liquid are in
equilibrium, indicated by a stable reading on the thermometer as the first drops of
condensate are collected, is recorded as the boiling point at that pressure.

o Data Recording: Record the stable boiling temperature and the corresponding pressure from
the manometer.

The density of a liquid can be accurately determined using a pycnometer, a flask with a
precisely known volume. This method is based on measuring the mass of a known volume of
the liquid. The ASTM D1217 standard provides a detailed method for this determination.[1]

Principle: Density is calculated as the ratio of the mass of the liquid to its volume. The
pycnometer allows for the precise measurement of the volume of the liquid.

Apparatus:

Pycnometer (e.g., Bingham pycnometer)

Analytical balance (accurate to £0.1 mg)

Constant temperature bath

Thermometer
Procedure:

o Cleaning and Calibration: The pycnometer is thoroughly cleaned, dried, and its empty mass
is accurately weighed. It is then filled with a reference liquid of known density (e.g., distilled
water) and placed in a constant temperature bath until it reaches thermal equilibrium (e.g.,
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25 °C). The mass of the pycnometer filled with the reference liquid is then measured to
determine the exact volume of the pycnometer.

o Sample Measurement: The calibrated pycnometer is emptied, cleaned, and dried. It is then
filled with 1,6-diiodohexane.

o Thermal Equilibration: The filled pycnometer is placed in the constant temperature bath set
to the desired temperature (25 °C) until the liquid reaches thermal equilibrium.

o Mass Determination: The pycnometer is removed from the bath, carefully dried on the
outside, and its total mass is measured using an analytical balance.

o Calculation: The mass of the 1,6-diiodohexane is determined by subtracting the mass of the
empty pycnhometer. The density is then calculated by dividing the mass of the liquid by the
calibrated volume of the pycnometer.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of a liquid under reduced pressure.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://www.benchchem.com/product/b103822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Assemble Vacuum
Distillation Apparatus

Add Sample and
Stir Bar to Flask

Measurement

Evacuate System
to Target Pressure

Gently Heat
the Sample

Monitor Temperature

Observe for
Steady Reflux

Equilibrium Reached

Record Stable Temperature
and Pressure

Result
\4

Boiling Point at
Reduced Pressure

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination Under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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